3-allyl-5-(4-methoxy-3-nitrobenzylidene)-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5E)-5-[(4-methoxy-3-nitrophenyl)methylidene]-3-prop-2-enyl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C14H12N2O5S/c1-3-6-15-13(17)12(22-14(15)18)8-9-4-5-11(21-2)10(7-9)16(19)20/h3-5,7-8H,1,6H2,2H3/b12-8+
• InChI Key: RHBRZSXOENVOFD-XYOKQWHBSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C2C(=O)N(C(=O)S2)CC=C)[N+](=O)[O-]
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/2\C(=O)N(C(=O)S2)CC=C)[N+](=O)[O-]
• Molecular Formula: C14H12N2O5S
• Molecular Weight: 320.32 g/mol

Description

Thiazolidine-2,4-dione is a type of heterocyclic compound that has been shown to possess a wide range of biological activities. One of its derivatives, 3-allyl-5-(4-methoxy-3-nitrobenzylidene)-1,3-thiazolidine-2,4-dione, has been the subject of extensive research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 3-allyl-5-(4-methoxy-3-nitrobenzylidene)-1,3-thiazolidine-2,4-dione involves the inhibition of various signaling pathways that are essential for cancer cell survival and proliferation. It has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival, and the NF-κB pathway, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, 3-allyl-5-(4-methoxy-3-nitrobenzylidene)-1,3-thiazolidine-2,4-dione has also been shown to possess other biological activities. It has been reported to have anti-inflammatory, anti-oxidant, and anti-bacterial properties. It can also regulate glucose and lipid metabolism, making it a potential therapeutic agent for diabetes and other metabolic disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-allyl-5-(4-methoxy-3-nitrobenzylidene)-1,3-thiazolidine-2,4-dione in lab experiments is its high potency and selectivity towards cancer cells. However, its poor solubility in water and low bioavailability limit its use in vivo. Further studies are needed to improve its pharmacokinetic properties and develop more effective formulations.

Future Directions

There are several areas of future research that can be explored with 3-allyl-5-(4-methoxy-3-nitrobenzylidene)-1,3-thiazolidine-2,4-dione. One of the most important areas is to understand its mechanism of action in more detail and identify its molecular targets. This can lead to the development of more specific and effective therapeutic agents. Another area of research is to explore its use in combination with other anti-cancer agents to enhance its efficacy and reduce toxicity. Finally, more studies are needed to evaluate its safety and efficacy in clinical trials.

Scientific Research Applications

3-allyl-5-(4-methoxy-3-nitrobenzylidene)-1,3-thiazolidine-2,4-dione has been studied for its potential as a therapeutic agent for various diseases. One of the most promising areas of research is its use as an anti-cancer agent. Studies have shown that this compound can induce apoptosis and inhibit the growth of cancer cells in vitro and in vivo.